1,5lambda6,4,8-Oxathiadiazecane-5,5-dione

• Molecular Formula: C6H14N2O3S
• Molecular Weight: 194.25 g/mol
• IUPAC Name: 1,5,4,8-oxathiadiazecane 5,5-dioxide
• InChI: InChI=1S/C6H14N2O3S/c9-12(10)6-3-7-1-4-11-5-2-8-12/h7-8H,1-6H2
• InChI Key: FGZORSCFTCIWJT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCNS(=O)(=O)CCN1

Description

1,5lambda6,4,8-Oxathiadiazecane-5,5-dione is a chemical compound with a unique structure that includes both sulfur and nitrogen atoms within a heterocyclic ring

Preparation Methods

The synthesis of 1,5lambda6,4,8-Oxathiadiazecane-5,5-dione typically involves the reaction of specific precursors under controlled conditions. One common method includes the cyclization of appropriate sulfur and nitrogen-containing precursors. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity, often utilizing catalysts and specific temperature and pressure settings .

Chemical Reactions Analysis

1,5lambda6,4,8-Oxathiadiazecane-5,5-dione undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like lithium aluminum hydride can be used to reduce the compound.

Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace specific atoms or groups within the compound. Common reagents and conditions for these reactions vary, but they often involve controlled temperatures and the use of solvents to facilitate the reactions. .

Scientific Research Applications

1,5lambda6,4,8-Oxathiadiazecane-5,5-dione has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1,5lambda6,4,8-Oxathiadiazecane-5,5-dione involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

1,5lambda6,4,8-Oxathiadiazecane-5,5-dione can be compared with other similar compounds such as:

1,5lambda6,2-Oxathiazepane-5,5-dione: Similar in structure but with different chemical properties and applications.

1,5lambda6,4,8-Oxathiadiazecane-5,5,9-trione: Another related compound with distinct reactivity and uses. The uniqueness of this compound lies in its specific ring structure and the presence of both sulfur and nitrogen atoms, which confer unique chemical and physical properties .